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Echinenone is a ketocarotenoid. The table below summarizes its core chemical characteristics [1]:

Property Description

Systematic Name β,β-Caroten-4-one [1]

Molecular Formula C₄₀H₅₄O [1]

Average Mass 550.871 Da [1]

Chemical Class Monoketo β-carotene (a cyclic carotene) [2]

Key Structural Feature A keto group (-C=O) at the carbon-4 position of one of the β-ionone rings [3].

Biosynthesis and Metabolic Pathways

Echinenone is a key intermediate in carotenoid biosynthesis in various organisms, particularly cyanobacteria.

Biosynthesis in Synechocystis sp. PCC 6803

In the cyanobacterium Synechocystis sp. PCC 6803, echinenone is synthesized from β-carotene and can be

further converted to other xanthophylls [3]. The enzyme responsible for its formation is a unique β-carotene
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ketolase (CrtO) that catalyzes the addition of a keto group to the 4-position of β-carotene [3].

The following diagram illustrates the core biosynthetic pathway of echinenone and zeaxanthin in

Synechocystis [3]:
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Pathway to Aromatic Carotenoids

In other microorganisms, echinenone serves as a precursor for more complex aromatic carotenoids. Research

in Synechococcus sp. strain PCC 7002 has identified a pathway involving the CruE and CruH enzymes to

produce the aromatic carotenoid synechoxanthin [4].

The diagram below outlines this proposed pathway [4]:
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Analytical Methods and Experimental Protocols

Echinenone is commonly identified and quantified using High-Performance Liquid Chromatography

(HPLC).

Detailed HPLC Protocol for Carotenoid Analysis

This method is adapted from a protocol designed for analyzing carotenoids like echinenone and β-carotene in

biological samples [5].

Materials

Carotenoid Standards: Echinenone (e.g., Carotenature, #0283), prepared as a 10 mg/mL
stock in ethanol. β-carotene, prepared as a 10 mg/mL stock in hexane [5].

Equipment: HPLC system (e.g., Thermo Fisher Scientific Ultimate 3000), probe sonicator,
nitrogen gas evaporator [5].

Columns: Reverse-phase C18 column (e.g., Denali C18, 250 mm × 4.6 mm, 5 μm) with a
matching guard column [5].
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Solvents: HPLC-grade acetonitrile, methylene chloride, methanol, petroleum ether, acetone.

Phosphate-buffered saline (PBS) [5].

Sample Preparation & Extraction

Homogenization: Homogenize tissue samples in PBS using a probe sonicator [5].

Internal Standard Spike: Add echinenone as an internal standard to correct for losses
during extraction. The amount should be within the expected concentration range of the target

analytes in your sample [5].
Extraction: Extract carotenoids with a mixture of petroleum ether, methanol, and acetone.

Vortex and centrifuge to separate phases [5].
Evaporation: Combine the organic layers and evaporate to dryness under a stream of nitrogen

gas [5].
Reconstitution: Redissolve the dry residue in the HPLC mobile phase for injection [5].

HPLC Analysis

Mobile Phase: Acetonitrile (70%) : Methylene Chloride (15%) : Methanol (15%) [5].
Detection: Use a photodiode array (PDA) detector. Echinenone can be identified by its

characteristic absorption spectrum and by comparing its retention time with the authentic
standard [5].

Functional Significance and Research Implications

Echinenone is not just a metabolic intermediate; it has distinct functional roles, particularly in

photoprotection.

Role in the Orange Carotenoid Protein (OCP): In the cyanobacterium Synechocystis sp. strain
PCC 6803, echinenone can be hydroxylated to form 3'-hydroxyechinenone, which is the xanthophyll

bound by the Orange Carotenoid Protein (OCP) [4] [3]. The OCP is a critical component of
photoprotection in cyanobacteria, dissipating excess light energy as heat to prevent damage to the

photosynthetic apparatus [4].
Therapeutic Potential of Carotenoids: While echinenone is not as widely studied as other

carotenoids like astaxanthin or β-carotene in therapeutic contexts, it is categorized among monoketo
carotenoids, which are of growing interest for their antimicrobial, anticancer, antidiabetic, and
antioxidant properties [2]. This class of compounds shows potential in managing metabolic
syndrome (MetS) by reducing triglycerides and combating oxidative stress [2].
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Key Research Gaps and Future Directions

Despite established knowledge of its biosynthesis, several aspects of echinenone warrant further

investigation:

A comprehensive understanding of its specific pharmacological and therapeutic profile,

independent of other carotenoids, is needed.
Its bioavailability, metabolism, and potential synergistic effects in higher organisms are not well-

characterized.
The regulation of its biosynthetic pathway and the potential for metabolic engineering for

enhanced production are active research areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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